Cas no 359629-90-6 (2-(Bromomethyl)nicotinic acid)

• Product Name: 2-(Bromomethyl)nicotinic acid
• CAS No: 359629-90-6
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• CID: 2105104
• Update Time: 2025-05-21

2-(Bromomethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromomethylpyridine-3-carboxylic acid
• 2-(Bromomethyl)nicotinic acid
• 3-Pyridinecarboxylic acid, 2-(bromomethyl)-

• Inchi： 1S/C7H6BrNO2/c8-4-6-5(7(10)11)2-1-3-9-6/h1-3H,4H2,(H,10,11)
• InChI Key： AWJOCUAGGGHSMS-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)O)=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)nicotinic acid

Introduction to 2-(Bromomethyl)nicotinic Acid (CAS No. 359629-90-6)

2-(Bromomethyl)nicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 359629-90-6, is a significant compound in the realm of chemical biology and pharmaceutical research. This compound, featuring a bromomethyl functional group attached to a nicotinic acid backbone, has garnered considerable attention due to its versatile reactivity and potential applications in drug discovery and synthesis. The bromomethyl moiety introduces a unique electrophilic center, making it a valuable intermediate for constructing more complex molecular architectures, particularly in the development of bioactive molecules.

The structural framework of 2-(Bromomethyl)nicotinic acid combines the well-known nicotinic acid derivative with a reactive bromomethyl group. Nicotinic acid, also known as niacin, is a crucial nutrient and has been extensively studied for its role in metabolic processes and its therapeutic applications, such as cholesterol reduction and glucose regulation. The introduction of a bromomethyl group at the 2-position of nicotinic acid enhances its utility as a synthetic precursor, enabling further functionalization through nucleophilic substitution reactions. This modification opens up possibilities for the creation of novel heterocyclic compounds, which are often pivotal in medicinal chemistry.

In recent years, the demand for specialized building blocks in drug discovery has surged, driven by the need for innovative therapeutic agents targeting various diseases. 2-(Bromomethyl)nicotinic acid fits into this landscape as a versatile intermediate that can be incorporated into diverse pharmacophores. Its reactivity allows chemists to explore new chemical spaces, facilitating the design of molecules with tailored biological activities. For instance, researchers have leveraged this compound to synthesize derivatives with potential antimicrobial, anti-inflammatory, or anticancer properties.

One of the most compelling aspects of 2-(Bromomethyl)nicotinic acid is its role in constructing biologically relevant scaffolds. The nicotinic acid core is prevalent in many natural products and drug molecules, underscoring its importance in medicinal chemistry. By appending a bromomethyl group, chemists gain access to a reactive handle that can be selectively modified to introduce additional functional groups or linkages. This flexibility is particularly valuable in fragment-based drug design approaches, where small molecular fragments are combined to form more potent and selective inhibitors.

Recent studies have highlighted the utility of 2-(Bromomethyl)nicotinic acid in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer. Researchers have utilized this compound to generate libraries of kinase inhibitors by appending various nucleophiles to the bromomethyl group. These inhibitors have shown promise in preclinical studies, demonstrating efficacy against specific kinases while maintaining good selectivity profiles. The ability to fine-tune the structure of these inhibitors through iterative chemical modifications underscores the importance of 2-(Bromomethyl)nicotinic acid as a synthetic intermediate.

The reactivity of the bromomethyl group also makes 2-(Bromomethyl)nicotinic acid suitable for applications beyond drug discovery. For example, it can be used to synthesize probes for biochemical assays or to label biomolecules for structural studies. The ability to introduce photolabile or fluorophoric groups at the 2-position via subsequent reactions allows researchers to develop tools for imaging and diagnostics. These applications demonstrate the broad utility of this compound across multiple disciplines within chemical biology.

In conclusion, 2-(Bromomethyl)nicotinic acid (CAS No. 359629-90-6) represents a valuable asset for synthetic chemists working in pharmaceuticals and biotechnology. Its unique structural features—combining the nicotinic acid scaffold with a reactive bromomethyl group—make it an excellent building block for constructing novel bioactive molecules. The growing body of research highlighting its applications in drug discovery underscores its significance as an intermediate in modern synthetic chemistry workflows.